2-(3,4-dihydroisoquinolin-2(1H)-ylcarbonyl)-1-methylpyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one

• Molecular Formula: C21H18N4O2
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 5-(3,4-dihydro-1H-isoquinoline-2-carbonyl)-6-methyl-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaen-2-one
• InChI: InChI=1S/C21H18N4O2/c1-23-17(21(27)24-11-9-14-6-2-3-7-15(14)13-24)12-16-19(23)22-18-8-4-5-10-25(18)20(16)26/h2-8,10,12H,9,11,13H2,1H3
• InChI Key: MXEYKZCVFLSIEZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC2=C1N=C3C=CC=CN3C2=O)C(=O)N4CCC5=CC=CC=C5C4

Description

2-(3,4-dihydroisoquinolin-2(1H)-ylcarbonyl)-1-methylpyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one is a complex organic compound with a unique structure that combines elements of isoquinoline, pyrido, and pyrimidinone

Preparation Methods

The synthesis of 2-(3,4-dihydroisoquinolin-2(1H)-ylcarbonyl)-1-methylpyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one involves multiple steps, starting with the preparation of the isoquinoline and pyrido components. The reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the correct formation of the compound. Industrial production methods may involve high-throughput screening and optimization of reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others, often using reagents like halogens or nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used

Scientific Research Applications

2-(3,4-dihydroisoquinolin-2(1H)-ylcarbonyl)-1-methylpyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein binding.

Industry: The compound can be used in the development of new materials with unique properties .

Mechanism of Action

The mechanism of action of 2-(3,4-dihydroisoquinolin-2(1H)-ylcarbonyl)-1-methylpyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar compounds include other isoquinoline and pyrido derivatives, such as:

• 3-(3,4-dihydroisoquinolin-2(1H)-ylsulfonyl)benzoic acid
• 1H-pyrrolo[2,3-b]pyridine derivatives These compounds share structural similarities but differ in their specific functional groups and chemical properties. The uniqueness of 2-(3,4-dihydroisoquinolin-2(1H)-ylcarbonyl)-1-methylpyrido[1,2-a]pyrrolo[2,3-d]pyrimidin-4(1H)-one lies in its specific combination of isoquinoline, pyrido, and pyrimidinone elements, which confer distinct chemical and biological properties .